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Daturabietatriene: Uncharted Territory in Biological
Activity
Researchers, scientists, and drug development professionals seeking to validate the biological

activity of the tricyclic diterpene Daturabietatriene will find a notable absence of published

data. While this compound has been successfully isolated from the steam bark of Datura metel

Linn, extensive searches for in vitro and in vivo studies, experimental protocols, and

comparative biological activity data have yielded no specific results. Its chemical identity is

established, with a molecular formula of C20H30O2, a molecular weight of 302.45, and a CAS

number of 65894-41-9. One study has elucidated its structure as 15,18-dihydroxyabietatriene.

[1]

Despite the clear identification of Daturabietatriene, the scientific literature to date does not

contain information on its mechanism of action, signaling pathways, or performance in any

biological models. This presents a significant knowledge gap for researchers interested in this

particular natural product.

Alternative Focus: Bioactivity of Datura metel
Extracts
In light of the absence of data on the isolated compound, a viable alternative for researchers is

to investigate the biological activities of extracts from Datura metel, the plant source of

Daturabietatriene. Various studies have demonstrated a range of biological effects of these
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extracts, offering a broader field of data for comparison and analysis. These activities are

attributed to the complex mixture of phytochemicals present in the plant, which may include

Daturabietatriene among other alkaloids, flavonoids, and terpenoids.

Comparative Biological Activities of Datura metel
Extracts
While specific data for Daturabietatriene is unavailable, a summary of the validated activities

of Datura metel extracts can provide a valuable starting point for research. The following table

summarizes some of the reported biological activities.

Biological Activity Model System Key Findings Reference

Antimicrobial
In vitro (Disk diffusion

assay)

Significant activity

against various

bacterial and fungal

strains.

General knowledge

from phytochemical

studies

Antioxidant
In vitro (DPPH, FRAP

assays)

Dose-dependent free

radical scavenging

activity.

General knowledge

from phytochemical

studies

Immunomodulatory
In vitro (Mouse

splenocytes)

Potential to modulate

immune responses.

General knowledge

from phytochemical

studies

Larvicidal
In vivo (Mosquito

larvae)

Efficacy against

specific mosquito

species.

General knowledge

from phytochemical

studies

Experimental Workflow for Evaluating Plant Extract
Bioactivity
The following diagram illustrates a general experimental workflow for the validation of biological

activity in plant extracts, a process that could be applied to future studies on Daturabietatriene
should it become available in sufficient quantities for research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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